Cas no 2227792-59-6 ((1R)-2-amino-1-(1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 2227792-59-6
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• CID: 5825549
• PubChem ID: 93512634
• Update Time: 2025-06-11

(1R)-2-amino-1-(1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(1,3-thiazol-5-yl)ethan-1-ol
• EN300-1765006
• 2227792-59-6

• Inchi： 1S/C5H8N2OS/c6-1-4(8)5-2-7-3-9-5/h2-4,8H,1,6H2/t4-/m1/s1
• InChI Key： XEHFHMZPLZJUQB-SCSAIBSYSA-N
• SMILES： S1C=NC=C1[C@@H](CN)O

Computed Properties

• Exact Mass: 144.03573406g/mol
• Monoisotopic Mass: 144.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R)-2-amino-1-(1,3-thiazol-5-yl)ethan-1-ol

Chemical Profile of (1R)-2-amino-1-(1,3-thiazol-5-yl)ethan-1-ol (CAS No. 2227792-59-6)

(1R)-2-amino-1-(1,3-thiazol-5-yl)ethan-1-ol, identified by its CAS number 2227792-59-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chiral center and a thiazole moiety, has garnered attention due to its structural complexity and potential biological activity. The thiazole ring is a prominent scaffold in medicinal chemistry, known for its incorporation into a wide array of bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The presence of the amino group at the terminal position and the chiral ethyl side chain further enhances its synthetic appeal and functional diversity.

The synthesis of (1R)-2-amino-1-(1,3-thiazol-5-yl)ethan-1-ol involves multi-step organic transformations that highlight the interplay between stereoselectivity and functional group manipulation. The thiazole core is typically constructed via the Hantzsch thiazole synthesis or variant methods that ensure high yield and purity. The subsequent introduction of the amino group and the chiral ethyl side chain requires careful consideration of reaction conditions to preserve stereochemical integrity. Recent advances in asymmetric synthesis have enabled more efficient and scalable production of enantiomerically pure forms of this compound, which is crucial for evaluating its pharmacological properties.

In the realm of drug discovery, the structural features of (1R)-2-amino-1-(1,3-thiazol-5-yl)ethan-1-ol make it a promising candidate for further development. The thiazole ring is well-documented for its ability to interact with biological targets such as enzymes and receptors, often through hydrogen bonding or hydrophobic interactions. The amino group provides a site for further derivatization, allowing chemists to explore various pharmacophoric modifications. This flexibility has led to its investigation in several therapeutic areas, including oncology, neurology, and infectious diseases.

Recent studies have begun to elucidate the biological activity of derivatives related to (1R)-2-amino-1-(1,3-thiazol-5-yl)ethan-1-ol. For instance, modifications at the amino group have been shown to influence binding affinity to specific protein targets. Additionally, computational modeling has been employed to predict potential interactions between this compound and biological macromolecules, providing insights into its mechanism of action. These studies underscore the importance of structure-function relationships in optimizing drug candidates.

The chiral nature of (1R)-2-amino-1-(1,3-thiazol-5-yl)ethan-1-ol also presents opportunities for developing enantiomerically pure drugs. Enantioselective synthesis techniques have advanced significantly, allowing for the production of single-enantiomer compounds with enhanced pharmacological profiles. This is particularly relevant in cases where one enantiomer exhibits desirable therapeutic effects while the other may be inactive or even detrimental. The growing emphasis on enantiopure drugs reflects a broader trend in pharmaceutical development towards greater specificity and efficacy.

The chemical stability and solubility profile of (1R)-2-amino-1-(1,3-thiazol-5-yl)ethan-1-ol are critical factors that influence its suitability for pharmaceutical applications. Research has focused on optimizing synthetic routes to improve yield while maintaining high purity standards. Additionally, formulation studies have explored methods to enhance solubility and bioavailability, which are essential for effective drug delivery. These efforts align with industry-wide initiatives to develop more patient-friendly medications.

The future prospects for (1R)-2-amino-1-(1,3-thiazol-5-yl)ethan-1-ol in pharmaceutical research are promising. Ongoing investigations aim to uncover new biological activities and explore novel synthetic strategies that leverage its unique structural features. Collaborative efforts between synthetic chemists and biologists are expected to yield innovative drug candidates that address unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in next-generation therapeutics.